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Get Quote

The table below summarizes the key identifying information for paxilline, which is foundational for its

NMR characterization [1] [2] [3].

Property Description

IUPAC
Name

(2R,4bS,6aS,12bS,12cR,14aS)-4b-Hydroxy-2-(2-hydroxypropan-2-yl)-12b,12c-dimethyl-
5,6,6a,7,12,12b,12c,13,14,14a-decahydro-2H-[1]benzopyrano[5',6':6,7]indeno[1,2-

b]indol-3(4bH)-one [1]

Molecular
Formula

C27H33NO4 [1] [2] [3]

Molecular
Weight

435.56 g/mol [1] [2] [3]

CAS
Registry
Number

57186-25-1 [2] [3]

SMILES [H][C@@]4(C@3[C@]5(C)C@@CC5)=CC(C@@H(C)C)O6)=O)
(O)CC4)CC2=C3NC1=CC=CC=C12 [3]
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For in-depth technical work, consider these practical paths to obtain the necessary NMR data:

Consult Specialized Databases: Technical NMR data for characterization is often housed in
commercial spectral databases. You may find full proton/carbon NMR spectra and assignments

through services like ACD/Labs Spectra Databases, Spectral Base (Wiley), or Sigma-Aldrich's
NMR spectrum.

Use Available Structural Data: The confirmed structure and stereochemistry can be used with
computational NMR prediction software to generate a theoretical spectrum, which can serve as a

starting model for your experimental work [1].
Reference Related Compounds: While paxilline data is unavailable, literature on structurally similar

indole diterpenes can be highly informative. For example, the structure elucidation of penerpene A
demonstrates the application of 1D/2D NMR techniques which are directly applicable to paxilline [4].

Workflow for Structure Elucidation of Complex Indole-
Diterpenes

The following diagram outlines the general workflow for determining the structure of complex molecules

like paxilline, based on the methodology used for related compounds [4].
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Process for determining the structure of complex natural products using spectroscopic data [4].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s606745?utm_src=pdf-body-img
https://www.acdlabs.com/blog/penerpene-a/
https://www.smolecule.com/products/s606745?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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